9-(4-oxo-1H-quinazolin-2-yl)pyrido[2,1-b]quinazolin-11-one

• Molecular Formula: C20H12N4O2
• Molecular Weight: 340.3 g/mol
• IUPAC Name: 9-(4-oxo-3H-quinazolin-2-yl)pyrido[2,1-b]quinazolin-11-one
• InChI: InChI=1S/C20H12N4O2/c25-19-12-6-1-3-8-14(12)22-18(23-19)16-10-5-11-17-21-15-9-4-2-7-13(15)20(26)24(16)17/h1-11H,(H,22,23,25)
• InChI Key: ZPFGMIDPIGZZME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=O)NC(=N2)C3=CC=CC4=NC5=CC=CC=C5C(=O)N43

Description

9-(4-oxo-1H-quinazolin-2-yl)pyrido[2,1-b]quinazolin-11-one is a complex heterocyclic compound that features a fused ring system combining quinazolinone and pyridoquinazolinone structures

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 9-(4-oxo-1H-quinazolin-2-yl)pyrido[2,1-b]quinazolin-11-one typically involves multi-step reactions starting from readily available precursors. One common method involves the cyclization of N-phenylpyridin-2-amine using palladium acetate (Pd(OAc)2) as a catalyst. This process includes cyclizative carbonylation of the C(sp2)–H bond, formation of C–C and C–N bonds, and oxidation mediated by copper(II) trifluoroacetate (Cu(TFA)2·H2O) .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the literature. large-scale synthesis would likely involve optimization of the laboratory-scale methods, focusing on yield improvement, cost reduction, and environmental considerations.

Chemical Reactions Analysis

Types of Reactions

9-(4-oxo-1H-quinazolin-2-yl)pyrido[2,1-b]quinazolin-11-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form quinazolinone derivatives.

Reduction: Reduction reactions can modify the quinazolinone moiety, potentially leading to different pharmacologically active compounds.

Substitution: Electrophilic and nucleophilic substitution reactions can introduce various functional groups into the molecule, altering its properties.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reducing agents: Such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution reagents: Such as halogens (Cl2, Br2) or nucleophiles (NH3, RNH2).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinazolinone derivatives, while substitution reactions can produce a variety of functionalized compounds.

Scientific Research Applications

9-(4-oxo-1H-quinazolin-2-yl)pyrido[2,1-b]quinazolin-11-one has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex heterocyclic compounds.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in the development of new drugs.

Industry: Utilized in the synthesis of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 9-(4-oxo-1H-quinazolin-2-yl)pyrido[2,1-b]quinazolin-11-one involves its interaction with specific molecular targets and pathways. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Quinazolin-4(3H)-ones: These compounds share a similar quinazolinone structure and exhibit various biological activities.

Pyridoquinazolinones: Compounds with a similar fused ring system, studied for their pharmacological properties.

Uniqueness

9-(4-oxo-1H-quinazolin-2-yl)pyrido[2,1-b]quinazolin-11-one is unique due to its specific fused ring structure, which may confer distinct biological activities and chemical reactivity compared to other similar compounds.